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Compound of Interest

Compound Name:
Undecaprenyl-mpda

monophosphate

Cat. No.: B15551582

Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of specialized chemical reagents is paramount. This guide provides essential,

step-by-step procedures for the proper disposal of Undecaprenyl-MPDA monophosphate,

ensuring laboratory safety and regulatory compliance.

I. Chemical and Physical Properties
A clear understanding of the substance's properties is the first step toward safe handling.
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Property Value

Molecular Formula C55H91O4P[1][2]

Molecular Weight 847.28 g/mol [1][2]

Physical State Solid, typically supplied in solution[1][2]

Purity >95%[1][3]

Storage Freezer[1][3]

Synonyms
Undecaprenyl phosphate, Pren C55-MPDA,

Pren 11-P[1][3][4]

CAS Number 72983-15-4[1][2]

II. Health Hazard Information
Undecaprenyl-MPDA monophosphate is classified as a hazardous substance with the

following potential health effects:

Acute Toxicity: The substance is acutely toxic and can cause immediate mild poisoning after

ingestion.[5] Symptoms such as stomach pain, nausea, vomiting, lethargy, and visual

disturbances may appear 6-24 hours after ingestion.[5]

Inhalation Hazard: Inhalation of fumes may lead to malaise, nausea, vomiting, blurred vision,

and lethargy, potentially progressing to unconsciousness with large quantities.[5]

Skin Contact: The substance can be absorbed through the skin, leading to symptoms similar

to those of inhalation.[5] It is also classified as a skin irritant.[5]

Eye Contact: It can cause eye irritation.[5]

Chronic Effects: The substance is suspected of causing cancer and damaging the unborn

child.[5] Prolonged or repeated inhalation of high concentrations of vapors may cause

permanent damage to the nervous system.[5]

III. Personal Protective Equipment (PPE)
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To mitigate the risks associated with handling Undecaprenyl-MPDA monophosphate, the

following personal protective equipment is mandatory:

Hand Protection: Wear suitable protective gloves.[6]

Eye Protection: Wear eye protection.[6]

Respiratory Protection: Use in a well-ventilated area. For operations where inhalation of

vapors is possible, a suitable respirator should be worn.

Skin Protection: Wear appropriate protective clothing to prevent skin contact.

IV. Spill Management Protocol
In the event of a spill, immediate and appropriate action is crucial to prevent exposure and

environmental contamination.

Ensure Ventilation: Work in a well-ventilated area.[5]

Eliminate Ignition Sources: Switch off all equipment with exposed flames, glowing elements,

or other heat sources.[5]

Restrict Access: Keep unauthorized and unprotected personnel at a safe distance.[5]

Containment and Cleanup:

Small Spills: Wipe up with a cloth or similar absorbent material. Subsequently, flush the

spill area with water.[5]

Large Spills: Cover the spill with sand or earth first to contain it. Then, collect the material

for disposal.[5]

Decontamination: After the spill has been thoroughly removed, clean all contaminated

surfaces with water.[5]

Waste Disposal: All collected spill material must be disposed of as hazardous waste in

accordance with local regulations.[5]
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V. Step-by-Step Disposal Procedure
The proper disposal of Undecaprenyl-MPDA monophosphate and its containers is critical to

ensure safety and environmental protection.

Characterize as Hazardous Waste: Both the product itself and any packaging that is not

completely empty are to be treated as hazardous waste.[5]

Container Management:

Non-empty Containers: Handle as hazardous waste.[5] These containers may retain

dangerous residues.[5]

Empty Containers: Completely empty and rinsed packaging may be recycled where

facilities permit.[5]

Collection and Storage:

Collect residual, old, or contaminated product in a designated, properly labeled hazardous

waste container.

Store the waste in a cool, dry, and well-ventilated area, preferably in a locked location

designated for toxic substances.[5]

Engage a Licensed Waste Disposal Service: Contact a licensed hazardous waste

management facility for the final disposal of the collected material.[5] Adhere to all local,

state, and federal regulations for hazardous waste disposal.[5]

Avoid Sewer Disposal: Do not discharge the substance into the sewer system.[5]

VI. Disposal Process Flowchart
The following diagram outlines the decision-making process for the proper disposal of

Undecaprenyl-MPDA monophosphate.
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Start: Disposal of
Undecaprenyl-MPDA Monophosphate

Product or Container for Disposal?

Is the container completely empty and rinsed?

Container

Treat as Hazardous Waste

Product

No

Recycle container according
to local regulations

Yes

Collect in a designated,
labeled hazardous waste container

Store in a cool, dry, secure area

Contact licensed hazardous
waste disposal service

End of Disposal Process

Click to download full resolution via product page

Caption: Disposal decision workflow for Undecaprenyl-MPDA Monophosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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